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Compound of Interest

Compound Name: Lck inhibitor 2

Cat. No.: B1674660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of Lck
Inhibitor 2 in cell culture applications. The information is intended to guide researchers in

accurately preparing the inhibitor for cell-based assays and understanding its mechanism of

action.

Product Information
Lck Inhibitor 2 is a potent, cell-permeable, ATP-competitive inhibitor of Lymphocyte-specific

protein tyrosine kinase (Lck), a critical enzyme in the T-cell receptor (TCR) signaling pathway. It

also demonstrates inhibitory activity against other Src family kinases. Its ability to block T-cell

activation makes it a valuable tool for studying immune responses and for potential therapeutic

development in autoimmune diseases and certain cancers.

Solubility and Storage
Proper dissolution and storage of Lck Inhibitor 2 are crucial for maintaining its activity and

ensuring experimental reproducibility. The compound is sparingly soluble in aqueous solutions

and requires an organic solvent for the preparation of stock solutions.

Table 1: Solubility Data for Lck Inhibitor 2
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Solvent Solubility
Concentration
(mM)

Notes

DMSO 20 mg/mL[1] 59.64 mM[1]

Ultrasonic treatment

may be needed to

fully dissolve the

compound.[1][2]

DMSO 100 mg/mL[3][4] 298.19 mM[3][4]

Requires sonication to

achieve this higher

concentration.[3][4]

Table 2: Storage Conditions

Form Storage Temperature Shelf Life

Powder -20°C 2 years[5]

In DMSO -80°C 6 months[5]

In DMSO 4°C 2 weeks[5]

Mechanism of Action: Lck Signaling Pathway
Lck plays a pivotal role in initiating the signaling cascade upon T-cell receptor (TCR)

engagement with an antigen-presenting cell (APC). Lck inhibitor 2 blocks this pathway by

inhibiting the kinase activity of Lck, thereby preventing the phosphorylation of downstream

targets and subsequent T-cell activation.
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Caption: Lck signaling pathway and the point of inhibition by Lck Inhibitor 2.

Experimental Protocols
Preparation of Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Lck Inhibitor 2 in DMSO.

Materials:

Lck Inhibitor 2 powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:
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Equilibrate the Lck Inhibitor 2 vial to room temperature before opening to prevent moisture

condensation.

Briefly centrifuge the vial to ensure all powder is at the bottom.

Based on the molecular weight of Lck Inhibitor 2 (335.36 g/mol ), calculate the volume of

DMSO required to achieve a 10 mM concentration. For example, to prepare a 10 mM stock

from 1 mg of inhibitor:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = ((0.001 g / 335.36 g/mol ) / 0.01 mol/L) * 1,000,000 µL/L ≈ 298.19 µL

Add the calculated volume of sterile DMSO to the vial containing the Lck Inhibitor 2 powder.

Vortex the solution thoroughly for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[2]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.[5]

Preparation of Working Solution for Cell Culture
This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells. It is critical to minimize the final DMSO

concentration to avoid solvent-induced cytotoxicity, typically keeping it below 0.5% (v/v).

Materials:

10 mM Lck Inhibitor 2 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips
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Procedure:

Thaw a single-use aliquot of the 10 mM Lck Inhibitor 2 stock solution at room temperature.

Determine the final concentration of the inhibitor needed for your experiment. A typical

starting point for cell-based assays is in the low micromolar to nanomolar range. For

example, a concentration of 0-10 μM has been used for Colo201 cells.

Perform a serial dilution of the 10 mM stock solution in pre-warmed complete cell culture

medium. It is recommended to perform an intermediate dilution step to ensure accurate final

concentrations and to minimize the volume of DMSO added to the cells.

Example for preparing a 10 µM final concentration:

Prepare an intermediate dilution (e.g., 100 µM) by adding 2 µL of the 10 mM stock

solution to 198 µL of cell culture medium. Mix well by gentle pipetting.

Add the appropriate volume of the 100 µM intermediate solution to your cell culture

vessel to achieve the final 10 µM concentration. For example, add 100 µL of the 100 µM

solution to 900 µL of cell culture medium in a well of a 12-well plate.

Always prepare a vehicle control by adding the same final concentration of DMSO to

untreated cells. This accounts for any effects of the solvent on cell viability and function.

Gently mix the culture medium after adding the inhibitor to ensure even distribution.

Incubate the cells for the desired treatment period.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1674660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Cell Culture Treatment

Lck Inhibitor 2
Powder

10 mM Stock Solution

DMSO

Intermediate Dilution
(in Culture Medium)

Dilute

Cells in Culture

Treat

Cell-Based Assay

Analyze

Click to download full resolution via product page

Caption: General workflow for preparing and using Lck Inhibitor 2 in cell culture.

Safety Precautions
Lck Inhibitor 2 is for research use only. Standard laboratory safety practices should be

followed when handling this compound. Wear appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation of the powder and

contact with skin and eyes. Consult the Safety Data Sheet (SDS) for more detailed information.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1674660?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674660?utm_src=pdf-body
https://www.benchchem.com/product/b1674660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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